Cas no 646026-87-1 (Benzenamine, 3-methyl-N-(1-methylheptyl)-)

Benzenamine, 3-methyl-N-(1-methylheptyl)- structure
646026-87-1 structure
Product Name:Benzenamine, 3-methyl-N-(1-methylheptyl)-
CAS No:646026-87-1
MF:C15H25N
MW:219.365704298019
CID:422656
PubChem ID:43129672
Update Time:2025-04-19

Benzenamine, 3-methyl-N-(1-methylheptyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 3-methyl-N-(1-methylheptyl)-
    • 3-methyl-N-octan-2-ylaniline
    • DTXSID20655455
    • 646026-87-1
    • 3-METHYL-N-(OCTAN-2-YL)ANILINE
    • Inchi: 1S/C15H25N/c1-4-5-6-7-10-14(3)16-15-11-8-9-13(2)12-15/h8-9,11-12,14,16H,4-7,10H2,1-3H3
    • InChI Key: PYUPABYPNCNTSQ-UHFFFAOYSA-N
    • SMILES: N(C1C=CC=C(C)C=1)C(C)CCCCCC

Computed Properties

  • Exact Mass: 219.19885
  • Monoisotopic Mass: 219.198699802g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • PSA: 12.03
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